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Compound of Interest

Compound Name: 0Org41841

Cat. No.: B1677480

This document provides crucial safety protocols, operational guidance, and disposal plans for
the handling of Org41841. The information is intended for researchers, scientists, and drug
development professionals to ensure the safe and effective use of this compound in a
laboratory setting.

Compound Information:

Identifier Value

CAS Number 301847-37-0
Molecular Formula C19H22N402S2
Molecular Weight 402.5 g/mol
Physical Form Solid

Dual agonist of the Luteinizing Hormone (LH)
Known Function receptor and the Thyroid-Stimulating Hormone
(TSH) receptor.

Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for Org41841 was not located, the following
PPE recommendations are based on general best practices for handling solid chemical
compounds of unknown toxicity in a research laboratory setting.
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Protection Type Recommended PPE Purpose

o Protects eyes from splashes or
] Safety glasses with side ] )
Eye Protection ) airborne particles of the
shields or goggles.
compound.

Provides a barrier against skin

contact. Consider double-

Hand Protection Nitrile gloves. )
gloving for enhanced
protection.
] A fully fastened laboratory Protects skin and personal
Body Protection ) o
coat. clothing from contamination.
Use in a well-ventilated area. A
fume hood is recommended
Respiratory Protection when handling larger Minimizes inhalation exposure.

quantities or if there is a

potential for aerosolization.

Important Note: Always conduct a risk assessment for your specific experimental procedures to
determine if additional or different PPE is required.

Operational Plans: Handling and Storage

Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

o Weighing: If weighing the solid compound, do so in a chemical fume hood or a designated
containment area to minimize the risk of inhalation or contamination of the surrounding

workspace.

o Dissolving: Org41841 is reported to be soluble in DMF (5 mg/ml) and slightly soluble in
DMSO and Ethanol. When preparing solutions, add the solvent to the solid slowly to avoid
splashing.
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o General Practices: Avoid creating dust or aerosols. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage:
e Short-term (up to 1 month): Store stock solutions at -20°C.[1]

e Long-term (up to 6 months): For longer storage, it is recommended to keep stock solutions at
-80°C.[1]

e Solid Compound: Store the solid compound in a tightly sealed container in a cool, dry, and
well-ventilated area away from incompatible materials.

Disposal Plan

Dispose of Org41841 and any contaminated materials in accordance with all applicable local,
state, and federal regulations for chemical waste.

e Solid Waste: Collect unused solid Org41841 and any disposable materials that have come
into contact with it (e.g., weigh boats, contaminated gloves, bench paper) in a designated,
sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect solutions containing Org41841 in a labeled, sealed, and appropriate
hazardous liquid waste container. Do not pour chemical waste down the drain.

o Decontamination: Decontaminate all non-disposable equipment and work surfaces that have
come into contact with Org41841 using an appropriate solvent (e.g., 70% ethanol), followed
by a thorough cleaning with soap and water.

Experimental Protocols
cAMP Production Assay in HEK293 Cells

This protocol is a general guideline for measuring the effect of Org41841 on intracellular cAMP
levels in HEK293 cells expressing either the human LH or TSH receptor.

Materials:

o HEK293 cells transiently or stably expressing the human LH or TSH receptor
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e Cell culture medium (e.g., DMEM) with appropriate supplements

e Serum-free DMEM

o 3-isobutyl-1-methylxanthine (IBMX)

« Org41841

» Positive control (e.g., human LH or bovine TSH)

e CAMP assay kit (e.g., CAMP Biotrak Enzymeimmunoassay System)
e Lysis buffer (provided with the CAMP assay Kkit)

Procedure:

e Cell Culture: Culture the transfected HEK293 cells in your standard culture medium until they
reach the desired confluency (typically 48 hours post-transfection).

* Incubation:
o Aspirate the culture medium.
o Wash the cells once with serum-free DMEM.
o Add serum-free DMEM containing 1 mM IBMX to each well.

o Add varying concentrations of Org41841 (e.g., 0 to 100 puM) or the appropriate positive
control to the wells.

o Incubate the cells for 1 hour in a humidified incubator at 37°C with 5% COs.
e Cell Lysis:
o After the incubation period, aspirate the medium from the wells.
o Add the lysis buffer provided with the cAMP assay kit to each well to lyse the cells.

e CAMP Measurement:
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o Determine the cAMP concentration in the cell lysates according to the manufacturer's
instructions for the chosen cAMP assay Kit.

o Data Analysis:

o Analyze the data to determine the ECso value for Org41841 at each receptor. The
reported ECso values are approximately 0.3 uM for the LH receptor and 6.5 uM for the
TSH receptor.[1]

Visualizations

: Cellular Response |
'

Click to download full resolution via product page

Caption: Signaling pathway of Org41841 as a dual agonist for LH and TSH receptors.
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Caption: Experimental workflow for the cAMP production assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Org41841]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677480#personal-protective-equipment-for-
handling-org41841]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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